Cas no 1617-69-2 (Lup-20(29)-en-3-ol,3-benzoate, (3b)-)

1617-69-2 structure
Product name:Lup-20(29)-en-3-ol,3-benzoate, (3b)-
CAS No:1617-69-2
MF:C37H54O2
MW:530.823471546173
CID:147740
Lup-20(29)-en-3-ol,3-benzoate, (3b)- Chemical and Physical Properties
Names and Identifiers
-
- Lup-20(29)-en-3-ol,3-benzoate, (3b)-
- LUPEOL, BENZOATE
- 20-benzoyloxy-13-methoxy-ibogamine-18-carboxylic acid methyl ester
- AC1NPT9S
- AM-879
- N-(2-methylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
- O-Benzoyl-isovacristin
- O-Benzoyl-lupeol
- STK132755
- STOCK5S-71549
-
- Inchi: InChI=1S/C37H54O2/c1-24(2)26-16-19-34(5)22-23-36(7)27(31(26)34)14-15-29-35(6)20-18-30(39-32(38)25-12-10-9-11-13-25)33(3,4)28(35)17-21-37(29,36)8/h9-13,26-31H,1,14-23H2,2-8H3/t26-,27+,28-,29+,30-,31+,34+,35-,36+,37+/m0/s1
- InChI Key: GGGPJWXHMZSCEW-WEZIXBNWSA-N
- SMILES: CC([C@H]1[C@@H]2[C@@H]3[C@](CC[C@@]2(C)CC1)(C)[C@@]1(CC[C@H]2C(C)(C)[C@@H](OC(C4=CC=CC=C4)=O)CC[C@]2(C)[C@H]1CC3)C)=C
Computed Properties
- Exact Mass: 530.41200
- Monoisotopic Mass: 530.412
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 39
- Rotatable Bond Count: 4
- Complexity: 989
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.05
- Boiling Point: 570.7°C at 760 mmHg
- Flash Point: 255.6°C
- Refractive Index: 1.554
- PSA: 26.30000
- LogP: 9.88950
Lup-20(29)-en-3-ol,3-benzoate, (3b)- Related Literature
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2. Assimilation of the antipodal forms of squalene 2,3-oxide by mammalian, yeast, and plant systemsDerek H. R. Barton,Trevor R. Jarman,Keith G. Watson,David A. Widdowson,Robin B. Boar,Kathleen Damps J. Chem. Soc. Chem. Commun. 1974 861
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3. Investigations on the biosynthesis of steroids and terpenoids. Part XII. Biosynthesis of 3β-hydroxy-triterpenoids and -steroids from (3S)-2,3-epoxy-2,3-dihydrosqualeneDerek H. R. Barton,Trevor R. Jarman,Keith C. Watson,David A. Widdowson,Robin B. Boar,Kathleen Damps J. Chem. Soc. Perkin Trans. 1 1975 1134
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I. M. Heilbron,T. Kennedy,F. S. Spring J. Chem. Soc. 1938 329
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5. 346. The non-saponifiable matter of shea nut fat. Part II. M. Heilbron,G. L. Moffet,F. S. Spring J. Chem. Soc. 1934 1583
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